2-(Oxetan-3-ylthio)-1-(m-tolyl)ethan-1-one
Description
2-(Oxetan-3-ylthio)-1-(m-tolyl)ethan-1-one is a sulfur-containing ketone derivative featuring an oxetane ring linked via a thioether group to an ethanone backbone, substituted at the aryl position with a meta-methyl group (m-tolyl). For example, 1-(3-Chlorophenyl)-2-(oxetan-3-ylthio)ethan-1-one (CAS: 863667-92-9) shares the oxetan-3-ylthio group but substitutes the m-tolyl with a 3-chlorophenyl moiety, indicating synthetic feasibility of such scaffolds .
Properties
Molecular Formula |
C12H14O2S |
|---|---|
Molecular Weight |
222.31 g/mol |
IUPAC Name |
1-(3-methylphenyl)-2-(oxetan-3-ylsulfanyl)ethanone |
InChI |
InChI=1S/C12H14O2S/c1-9-3-2-4-10(5-9)12(13)8-15-11-6-14-7-11/h2-5,11H,6-8H2,1H3 |
InChI Key |
KDYXJUXQWDXJFK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)CSC2COC2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Effects
- Oxetane vs. Xanthenyl Groups : Compound 3f, 1-(m-tolyl)-2-(9H-xanthen-9-yl)ethan-1-one (), replaces the oxetan-3-ylthio group with a bulky xanthenyl ring. The oxetane’s smaller size and higher polarity likely enhance solubility compared to the lipophilic xanthenyl group, which may improve pharmacokinetic properties .
- Thioether vs. Sulfoximine: In , derivatives of 2-(dimethyl(oxo)-λ⁶-sulfanylidene)-1-(p-tolyl)ethan-1-one feature a sulfoximine group.
- Aryl Substitution : The m-tolyl group (meta-methyl) in the target compound contrasts with para-substituted analogs (e.g., 1-(4-methoxyphenyl)-2-(phenylthio)ethan-1-one in ). Meta substitution may reduce steric hindrance compared to para groups, facilitating synthetic modifications .
Physical Properties
- The oxetane-containing target compound is expected to exhibit a lower melting point than sulfoximine derivatives (e.g., 1f) due to reduced crystallinity from the flexible oxetane ring.
- High yields in analogs like 5c (83%) suggest that introducing sulfur-based groups (e.g., thioether) can be efficient under optimized conditions .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
